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Compound of Interest

Compound Name: 1-Nonylimidazole

CAS No.: 53657-08-2

Cat. No.: B1210700

Get Quote

This guide provides a comprehensive technical overview of 1-nonylimidazole, a versatile

heterocyclic compound with growing significance in materials science, organic synthesis, and

industrial applications. We will delve into its fundamental molecular characteristics, explore its

chemical behavior, and detail its utility in various research and development sectors. This

document is intended for researchers, chemists, and professionals in drug development who

require a deep, practical understanding of this compound.

Core Molecular and Physical Characteristics
1-Nonylimidazole is an organic compound featuring a five-membered imidazole ring

substituted with a nine-carbon alkyl chain at one of the nitrogen atoms.[1][2] This structure

imparts a unique combination of a polar, aromatic head group and a long, nonpolar

hydrocarbon tail, leading to its amphiphilic nature.[2]

Molecular Formula and Weight
The chemical identity of 1-nonylimidazole is defined by its molecular formula and weight:
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Molecular Formula: C₁₂H₂₂N₂[1]

Molecular Weight: 194.32 g/mol [1]

These fundamental parameters are crucial for stoichiometric calculations in synthesis and for

analytical characterization.

Physicochemical Properties
The physical state and solubility of 1-nonylimidazole are key to its handling and application. A

summary of its key properties is presented in the table below.

Property Value Source(s)

IUPAC Name 1-nonyl-1H-imidazole [1]

CAS Number 53657-08-2 [1]

Appearance
Colorless to pale yellow liquid

or solid
[2]

Density 0.91 g/cm³ [1]

Melting Point 78 - 81 °C (172 - 178 °F) [3]

Boiling Point 268 °C (514 °F) [3]

Solubility
Limited in water; Soluble in

organic solvents
[1][2]

The long nonyl chain contributes to its hydrophobic character, making it sparingly soluble in

water but readily soluble in many organic solvents.[1][2] This amphiphilic nature is a key driver

of its utility as a surfactant and in emulsion formulations.[2]

Caption: Chemical structure of 1-nonylimidazole.

Synthesis and Reactivity
General Synthesis Pathway
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The synthesis of 1-alkylimidazoles, such as 1-nonylimidazole, is typically achieved through

the N-alkylation of imidazole. A common laboratory-scale method involves the reaction of

imidazole with an appropriate alkylating agent, in this case, a nonyl halide (e.g., 1-

bromononane), in the presence of a base.

Reactants

Reaction Conditions

Products
Imidazole

Stirring

1-Bromononane

Base (e.g., NaH)

Solvent (e.g., DMF)

1-Nonylimidazole

Salt (e.g., NaBr)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-nonylimidazole.

Illustrative Experimental Protocol: Synthesis of 1-
Nonylimidazole

Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a condenser, and a nitrogen inlet, add imidazole (1.0 eq) and a suitable anhydrous

solvent such as N,N-dimethylformamide (DMF).

Deprotonation: Cool the mixture to 0 °C in an ice bath and add a strong base, such as

sodium hydride (1.1 eq), portion-wise. Allow the mixture to stir at room temperature for 1
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hour to ensure complete deprotonation of the imidazole.

Alkylation: Add 1-bromononane (1.05 eq) dropwise to the reaction mixture.

Reaction: Heat the mixture to 60-70 °C and stir overnight under a nitrogen atmosphere.

Work-up: After the reaction is complete (monitored by TLC), cool the mixture to room

temperature and quench with water.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by column chromatography on silica gel.

Reactivity Profile
The chemical reactivity of 1-nonylimidazole is governed by the imidazole ring.[1]

Coordination Chemistry: The lone pair of electrons on the non-substituted nitrogen atom

allows 1-nonylimidazole to act as a ligand, forming stable complexes with various metal

ions.[1]

Electrophilic Substitution: The imidazole ring is susceptible to electrophilic attack, primarily at

the C4 and C5 positions.[1]

Nucleophilic Substitution: The C2 position of the imidazole ring is available for nucleophilic

substitution reactions.[1]

Applications in Research and Industry
The unique properties of 1-nonylimidazole have led to its use in a variety of applications.[1]

Polymer Science
1-Nonylimidazole serves as a functional monomer in the synthesis of specialized polymers.[1]

Molecularly Imprinted Polymers (MIPs): It can be used to create MIPs, which are polymers

designed to selectively bind to a specific target molecule. These find applications in
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separation science, drug delivery, and sensor technology.[1]

Heavy Metal Sequestration: Polymers derived from 1-nonylimidazole have shown high

efficiency in binding to heavy metal ions, making them valuable for environmental

remediation and wastewater treatment.[1]

Copolymers: It can be copolymerized with other monomers, such as vinylpyrrolidone, to

create materials with diverse functionalities, including color transfer inhibitors in detergents.

[1]

Organic Synthesis and Catalysis
Beyond polymer chemistry, 1-nonylimidazole is a valuable building block in organic synthesis

for the creation of more complex molecules, including potential pharmaceutical compounds.[1]

There is also ongoing research into its use as a ligand in various catalytic systems.[1]

Safety and Handling
1-Nonylimidazole is classified as a hazardous substance and requires careful handling.

Hazards: It is harmful if swallowed, causes skin irritation, and can cause serious eye

damage.[3]

Precautions: When handling this compound, it is essential to wear appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat.[3] Work should

be conducted in a well-ventilated area or a fume hood.[4]

First Aid: In case of contact, immediately flush the affected area with plenty of water.[3] If

swallowed, rinse the mouth and seek immediate medical attention.[3]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling 1-
nonylimidazole.[3]

Conclusion
1-Nonylimidazole is a compound with a rich chemical profile and a growing number of

applications. Its amphiphilic nature, coupled with the reactivity of the imidazole ring, makes it a

valuable tool for chemists and materials scientists. As research continues to uncover new
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synthetic routes and applications, the importance of 1-nonylimidazole in both academic and

industrial settings is set to expand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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